Cas no 898777-66-7 (3'-Methoxy-3-(3,4,5-trifluorophenyl)propiophenone)

3'-Methoxy-3-(3,4,5-trifluorophenyl)propiophenone structure
898777-66-7 structure
Product Name:3'-Methoxy-3-(3,4,5-trifluorophenyl)propiophenone
CAS No:898777-66-7
MF:C16H13F3O2
MW:294.268435239792
CID:867121
PubChem ID:24726602
Update Time:2025-11-07

3'-Methoxy-3-(3,4,5-trifluorophenyl)propiophenone Chemical and Physical Properties

Names and Identifiers

    • 1-(3-methoxyphenyl)-3-(3,4,5-trifluorophenyl)propan-1-one
    • 3'-METHOXY-3-(3,4,5-TRIFLUOROPHENYL)PROPIOPHENONE
    • DTXSID70644995
    • MFCD03844028
    • AKOS016022071
    • 898777-66-7
    • 3'-Methoxy-3-(3,4,5-trifluorophenyl)propiophenone
    • MDL: MFCD03844028
    • Inchi: 1S/C16H13F3O2/c1-21-12-4-2-3-11(9-12)15(20)6-5-10-7-13(17)16(19)14(18)8-10/h2-4,7-9H,5-6H2,1H3
    • InChI Key: MHUXVXKPWUFVKO-UHFFFAOYSA-N
    • SMILES: FC1C(=C(C=C(C=1)CCC(C1C=CC=C(C=1)OC)=O)F)F

Computed Properties

  • Exact Mass: 294.08676414g/mol
  • Monoisotopic Mass: 294.08676414g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 338
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 26.3Ų

3'-Methoxy-3-(3,4,5-trifluorophenyl)propiophenone Pricemore >>

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